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Compound of Interest

4-(3,4-

Compound Name: Dimethoxybenzoyl)piperidine
hydrochloride

CAS No.: 124931-48-2

Cat. No.: B3376935

Get Quote

\ J

Strategic Intermediate for Acetylcholinesterase Inhibitors and CNS Therapeutics

Executive Summary

4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride is a high-value heterocyclic intermediate
primarily utilized in the synthesis of Donepezil (Aricept), a reversible acetylcholinesterase
(AChE) inhibitor used in the palliative treatment of Alzheimer’s disease.

Beyond its role as a Donepezil precursor, this compound represents a versatile "privileged
structure” in CNS drug discovery. The 4-benzoylpiperidine scaffold serves as a core
pharmacophore for ligands targeting Sigma-1 receptors and 5-HT2A serotonin receptors. This
guide details the compound's chemical identity, industrial synthesis, critical quality attributes
(CQAs), and its pivotal role in the retrosynthetic logic of neurotherapeutics.

Chemical Identity & Properties
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Property Specification

) 4-(3,4-Dimethoxybenzoyl)piperidine
Chemical Name
hydrochloride

) (3,4-Dimethoxyphenyl)(piperidin-4-yl)methanone
Systematic Name

hydrochloride

742665-98-1 (Free Base); HCl salt is often
CAS Number

custom-referenced.
Molecular Formula C14H19NOs3 - HCI
Molecular Weight 285.77 g/mol (Salt); 249.31 g/mol (Free Base)
Appearance Off-white to pale yellow crystalline solid

N Soluble in water, methanol, DMSO; slightly

Solubility ]

soluble in ethanol.
Melting Point 225-230 °C (Decomposes)

) Secondary amine (piperidine), Aryl ketone,
Key Functional Groups
Methoxy ethers

Structural Significance

The molecule features a piperidine ring linked via a ketone bridge to a veratrole (1,2-
dimethoxybenzene) moiety.

o Ketone Bridge: Provides a rigid spacer that can be reduced to a methylene group (benzyl) or
an alcohol, altering the pharmacodynamic profile.

e Secondary Amine: Acts as a nucleophilic handle for N-alkylation (e.g., attachment of the
benzyl group in Donepezil).

Strategic Utility: The Donepezil Connection

The primary industrial application of this compound is as the direct precursor to 4-(3,4-
dimethoxybenzyl)piperidine, the pharmacophore required for Donepezil synthesis.
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Mechanism of Action (Synthesis Context)

Donepezil functions by binding to the anionic site of AChE. The 3,4-dimethoxybenzyl moiety
mimics the natural substrate acetylcholine, while the piperidine ring positions the molecule
within the enzyme's gorge.

o The Transformation: 4-(3,4-Dimethoxybenzoyl)piperidine is subjected to Wolff-Kishner
reduction or Catalytic Hydrogenation to reduce the carbonyl (C=0) to a methylene (CH2)

group.

o Why use the Benzoyl intermediate? Direct benzylation of pyridine followed by reduction is
often less selective. The Friedel-Crafts acylation route to the benzoyl intermediate ensures
high regioselectivity at the 4-position, avoiding the formation of unwanted isomers.

Graphviz Diagram: Role in Donepezil Retrosynthesis

The following diagram illustrates the retrosynthetic logic placing 4-(3,4-
Dimethoxybenzoyl)piperidine as the critical node between raw materials and the API.
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Donepezil (API)
(Acetylcholinesterase Inhibitor)

Retrosynthetic Step 1
(N-Benzylation)

4-(3,4-Dimethoxybenzyl)piperidine
(Reduced Intermediate)

Retrosynthetic Step 2
(Carbonyl Reduction)

4-(3,4-Dimethoxybenzoyl)piperidine HCI
(Target Compound)

Friedel-Crafts Friedel-Crafts
Acylation Acylation

Isonipecotic Acid Derivative 1,2-Dimethoxybenzene
(e.g., N-Acetyl Isonipecotoyl Chloride) (Veratrole)

Click to download full resolution via product page

Caption: Retrosynthetic analysis showing the target compound as the stable ketone precursor
to the Donepezil pharmacophore.

Synthesis Protocol

Disclaimer:This protocol is for research purposes. Scale-up requires process safety screening,
particularly for the Friedel-Crafts exotherm.

Method: Friedel-Crafts Acylation

This is the industry-standard route due to the low cost of veratrole and isonipecotic acid
derivatives.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3376935/docs?utm_src=pdf-body-img#4-3-4-dimethoxybenzoyl-piperidine-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3376935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Reagents

o Substrate: N-Acetylisonipecotoyl chloride (or N-Tosyl analog to prevent side reactions).
e Arene: 1,2-Dimethoxybenzene (Veratrole).
e Catalyst: Aluminum Chloride (AICIs) - anhydrous.

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Workflow

o Acyl Chloride Preparation:
o React N-acetylisonipecotic acid with Thionyl Chloride (SOCIz) at 50°C for 2 hours.

o Remove excess SOCIz under vacuum. Critical: Residual SOCIz degrades the Friedel-
Crafts yield.

¢ Friedel-Crafts Reaction:

o

Suspend anhydrous AICIs (2.5 equiv) in dry DCM at 0°C.

[¢]

Add 1,2-Dimethoxybenzene (1.1 equiv).

[¢]

Dropwise addition of N-acetylisonipecotoyl chloride (dissolved in DCM) over 1 hour,
maintaining temp < 5°C.

[¢]

Observation: The mixture will turn dark orange/red.

Allow to warm to RT and stir for 12 hours.

o

e Quench & Isolation:

[¢]

Pour reaction mixture onto ice/HCI slush (exothermic!).

o

Extract with DCM. Wash organic layer with brine and NaHCO:s.

o

Dry over MgSOa4 and concentrate to yield the N-Acetyl intermediate.
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 Hydrolysis (Deprotection):

(¢]

Reflux the N-Acetyl intermediate in 6N HCI for 6-12 hours.

[¢]

Mechanism:[1][2] Cleaves the N-acetyl group without affecting the aryl ketone.

[¢]

Cool to 0°C. The target 4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride precipitates
as a solid.

[e]

Filter and recrystallize from Ethanol/Ether.

Graphviz Diagram: Synthesis Workflow
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Click to download full resolution via product page
Caption: Linear synthesis workflow from isonipecotic acid precursor to final HCI salt.

Analytical Characterization

To ensure the material is suitable for downstream API synthesis, the following attributes must
be validated.

Proton NMR (*H NMR) in DMSO-ds

o Aryl Protons: Look for the characteristic 1,2,4-substitution pattern of the dimethoxybenzene
ring (3 signals in the 7.0-7.8 ppm range).

o Methoxy Groups: Two distinct singlets (or overlapping) around 3.80-3.85 ppm (6H total).
» Piperidine Ring:
o Multiplets at 1.6-1.9 ppm (C3, C5 protons).

o Multiplets at 2.9-3.3 ppm (C2, C6 protons adjacent to Nitrogen).[3]
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o Diagnostic Signal: The methine proton at C4 (alpha to carbonyl) appears as a multiplet
around 3.5-3.6 ppm.

e Amine Proton: Broad singlet/exchangeable peak > 8.5 ppm (ammonium proton).

HPLC Purity Profile

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Gradient Acetonitrile : Water (0.1% TFA).

Detection: UV at 230 nm and 280 nm (benzoyl absorption).

Impurity Limit:

o Regioisomers: The 2,3-dimethoxy isomer is a potential impurity from the Friedel-Crafts
step. It must be < 0.1%.

o Unreacted Veratrole: Must be removed (wash with non-polar solvent).

Handling and Stability

o Storage: Hygroscopic. Store in a tightly sealed container under inert atmosphere
(Argon/Nitrogen) at 2-8°C.

 Stability: The ketone functionality is stable, but the secondary amine is prone to oxidation if
left as a free base. The Hydrochloride salt significantly improves oxidative stability.

o Safety:
o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.

o Precaution: Avoid dust inhalation. As a CNS-active precursor, treat as a potential
pharmacological agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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